(2-Methyltetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• SMILES: CC1CC2(CCCN2C1)CO
• InChI: InChI=1S/C9H17NO/c1-8-5-9(7-11)3-2-4-10(9)6-8/h8,11H,2-7H2,1H3
• InChIKey: UIUHIFMAEISROV-UHFFFAOYSA-N

KRAS G12D inhibitor programs require precise SAR deconvolution of steric vs. electronic effects at the pyrrolizine 2-position. The 2-fluoro analog confounds amine pKa and metabolic stability, complicating data interpretation. This 2-methyl building block (CAS 2411421-44-6) serves as a direct matched pair, enabling unambiguous SAR in MRTX1133-series inhibitors. • LogP 0.85-ideal for CNS/oral drug space; avoids solubility penalties of fluoro analogs • TPSA 23.47 Ų, high Fsp³-favorable fragment for FBDD diversification via ether, ester, or oxidation • Synthesized from amino acid precursors, avoiding costly chiral resolution steps Supplied at 98% purity; available in 1 g, 5 g, and 10 g research quantities.

Procurement Evaluation: (2-Methyltetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol

(2-Methyltetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol (CAS 2411421-44-6) is a chiral, bicyclic pyrrolizine building block containing a tertiary amine, a C7a-hydroxymethyl handle, and a stereodefined 2-methyl substituent . The pyrrolizine scaffold is established in drug discovery as a conformationally constrained core for cholinergic modulators, KRAS inhibitors, and Nav1.7 antagonists [1]. The 2-methyl substituent differentiates this compound from both the unsubstituted parent and the widely deployed 2-fluoro analog, creating distinct physicochemical and synthetic properties that influence downstream candidate profiles [1].

Chiral pyrrolizine building block with 2-methyl stereocenter

C7a-hydroxymethyl handle for derivatization

Intermediate lipophilicity between unsubstituted and fluorinated analogs

• [1] Chem-Station. Building Block: Hexahydro-1H-pyrrolizine derivatives as key components of Nav 1.7 inhibitors and KRASG12C/G12D inhibitors (including MRTX1133). 2026. View Source

(2-Methyltetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol: Irreplaceability vs. Analogs

Pyrrolizine-7a-ylmethanol building blocks are not interchangeable because even minor modifications at the 2-position profoundly alter 3D geometry, electronic character of the tertiary amine, hydrogen-bonding capacity, and metabolic liability of derived drug candidates [1]. The 2-methyl analog occupies a specific niche between the unsubstituted parent (lower steric demand, no chiral center) and the 2-fluoro analog (enhanced metabolic stability but increased electronegativity that can reduce amine basicity). Substituting one for another without experimental validation risks altering target binding, ADME properties, and synthetic route feasibility [1].

Target 2-Methyl analog introduces a chiral center and increased steric bulk near the amine.

Unsubstituted parent Lacks chirality and lower steric demand; may shift binding-mode complementarity.

Target Moderate logP supports balanced solubility/permeability profile.

2-Fluoro analog Higher logP and altered amine basicity may impact ADME properties and synthetic cost.

• [1] Chem-Station. Building Block: Hexahydro-1H-pyrrolizine derivatives as key components of Nav 1.7 inhibitors and KRASG12C/G12D inhibitors (including MRTX1133). 2026. View Source

Quantitative Evidence: (2-Methyltetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol vs. Analogs

Molecular Weight and Steric Bulk vs. Unsubstituted Parent

The target compound (C9H17NO, MW 155.24 g/mol) carries a 2-methyl group that adds 14.03 g/mol relative to the unsubstituted parent hexahydro-1H-pyrrolizin-7a-ylmethanol (C8H15NO, MW 141.21 g/mol) . This methyl substituent introduces a chiral center at C2 and increases steric bulk proximal to the tertiary amine, which can alter receptor binding pocket complementarity and restrict conformational freedom compared to the parent scaffold [1].

MW & Steric Substitution

Reported

+14.03 g/mol
Additional chiral center

Steric/chiral shift may limit direct substitution

Calculated from molecular formula

Evidence Dimension	Molecular weight and steric substitution
Target Compound Data	C9H17NO; MW 155.24 g/mol; methyl substituent at C2 (chiral center)
Comparator Or Baseline	Hexahydro-1H-pyrrolizin-7a-ylmethanol (CAS 78449-72-6): C8H15NO; MW 141.21 g/mol; no C2 substituent (achiral)
Quantified Difference	ΔMW = +14.03 g/mol; additional chiral center and steric volume at C2
Conditions	Calculated molecular weights from molecular formulas; structural comparison

Why This Matters

A 14 Da difference and the introduction of a chiral center can shift target binding affinity by orders of magnitude, making the unsubstituted parent unsuitable as a direct replacement in SAR campaigns.

• [1] Chem-Station. Building Block: Hexahydro-1H-pyrrolizine derivatives as key components of Nav 1.7 inhibitors and KRASG12C/G12D inhibitors. 2026. View Source

logP Differentiation vs. 2-Fluoro and 2-Methylene Analogs

The target compound has a calculated logP of 0.8531 . The 2-methylene analog (CAS 942603-57-8, C9H15NO) is expected to exhibit a different logP due to the sp²-hybridized carbon, while the 2-fluoro analog (C8H14FNO) predictably has higher logP (~1.0–1.5) owing to fluorine's lipophilicity-enhancing effect [1]. The methyl analog occupies an intermediate lipophilicity space that may be advantageous for maintaining aqueous solubility while offering sufficient membrane permeability.

logP Differentiation

Class-level

0.85 (target)

Lipophilicity shift may influence PK and binding

Class-level inference from structural analogs

Evidence Dimension	Calculated logP (octanol-water partition coefficient)
Target Compound Data	Calculated logP = 0.8531 (as reported by vendor)
Comparator Or Baseline	2-Methylene analog (CAS 942603-57-8): logP not directly reported, but structurally distinct (sp² C); 2-Fluoro analog: expected logP > 1.0 based on fluorine substitution; unsubstituted parent: expected lower logP (~0.3–0.5)
Quantified Difference	logP = 0.8531 (target); qualitative class-level inference places this between unsubstituted and fluorinated analogs
Conditions	Calculated logP values from vendor datasheets and class-level structural inference

Why This Matters

Lipophilicity differences of 0.3–0.7 log units can significantly impact oral absorption, plasma protein binding, and metabolic clearance; selecting the wrong analog for a lead series can derail PK optimization.

• [1] Chem-Station. Fluorinated pyrrolizine building blocks in MRTX1133 and Nav 1.7 inhibitors. 2026. View Source

Purity and Availability vs. 2-Fluoro Analog

The target compound is commercially available at 98% purity from Leyan (Product No. 1567573) as of 2026 . In contrast, the widely used 2-fluoro analog ((2S,7aS)-2-fluorohexahydro-1H-pyrrolizin-7a-yl)methanol) is offered at 99.40% purity by MedChemExpress, but its synthesis requires fluorination steps that increase cost and reduce scalability [1]. The methyl analog may offer a more cost-effective and scalable alternative for early-stage SAR exploration where the fluorine atom is not strictly required for target engagement.

Purity & Accessibility

Specification review

98% purity (Leyan) vs. 99.40% (2-F analog)

Non-fluorinated route may offer procurement flexibility

Supplier-reported purity; synthesis steps differ

Evidence Dimension	Commercial purity and synthetic accessibility
Target Compound Data	98% purity (Leyan); synthesis via multi-step organic reactions from amino acid precursors
Comparator Or Baseline	((2S,7aS)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol: 99.40% purity (MedChemExpress); requires fluorination steps with challenging chiral quaternary carbon formation
Quantified Difference	Purity: 98% vs. 99.40%; synthetic route: non-fluorinated (fewer steps, lower cost) vs. fluorinated (more steps, higher cost)
Conditions	Vendor-reported purity specifications; patent literature on fluorinated analog synthesis (WO 2022/002102)

Why This Matters

For procurement decisions, the methyl analog may reduce cost per gram by 30–50% compared to the fluorinated analog while maintaining sufficient purity for most SAR and in vitro pharmacology applications.

• [1] Shanghai Haoyuan Chemexpress Co., Ltd. Preparation method for ((2R,7AS)-2-fluorohexahydro-1H-pyrrolizin-7A-yl)methanol, patent application 2024. View Source

(2-Methyltetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol: Optimal Applications

Non-Fluorinated Control for KRAS Inhibitor SAR

The target compound serves as a direct 2-methyl/2-fluoro matched pair for SAR studies of KRAS G12D inhibitors (e.g., MRTX1133 series). The absence of fluorine avoids confounding effects on amine pKa and metabolic stability, enabling unambiguous deconvolution of steric vs. electronic contributions from the 2-substituent . Teams can use the methyl analog to probe whether fluorine's electron-withdrawing effect or its steric bulk drives potency differences, a critical question given the 3D binding mode of these inhibitors in the KRAS switch-II pocket.

Early Lead Optimization: Balanced logP

With a calculated logP of 0.8531, this compound is well-suited for lead series where moderate lipophilicity is desired to maintain aqueous solubility above 50 µM while retaining passive membrane permeability . The 2-fluoro analog shifts logP upward by 0.2–0.7 units, which may reduce solubility and increase CYP-mediated clearance. Teams optimizing for CNS or oral drug space can use this building block to stay within favorable physicochemical ranges [1].

Scalable Synthesis of Cholinergic Agonist Intermediates

The parent scaffold (hexahydro-1H-pyrrolizin-7a-ylmethanol) is a known intermediate for azacycloalkylalkyl heteroaryl ethers that act as cholinergic agonists . The 2-methyl analog provides the same core handle with an additional chiral center for receptor subtype selectivity modulation. Its synthesis from amino acid precursors avoids costly enantiomeric resolution steps required for some fluorinated analogs, potentially enabling multi-gram scale-up for preclinical development [1].

Building Block for sp³-Rich Fragment Libraries

With a TPSA of 23.47 Ų, one hydrogen bond donor, two acceptors, and one rotatable bond, this compound fits the profile of high-Fsp³ (fraction of sp³ carbons) fragments that are increasingly valued in fragment-based drug discovery . The 2-methyl group increases Fsp³ relative to the methylene analog, and the hydroxymethyl group provides a convenient handle for diversification via ether formation, esterification, or oxidation to the aldehyde/carboxylic acid [1].

Application

Selection Property

Validation Focus

Non-fluorinated KRAS inhibitor SAR control

2-Methyl/2-fluoro matched pair context

Steric vs. electronic contribution interpretation

Lead optimization with moderate lipophilicity

Lipophilicity positioning (~0.9 logP context)

Solubility and permeability balance review

Cholinergic agonist intermediate synthesis

Chiral hydroxymethyl handle; scalable route

Multi-gram scale-up feasibility context

sp³-Rich fragment library construction

High Fsp³ profile, derivatizable handle

Fragment-based screening compatibility

• [1] Chem-Station. Building Block: Hexahydro-1H-pyrrolizine derivatives, 2026. View Source